Cas no 261963-67-1 (Deoxy miroestrol)

• Product Name: Deoxy miroestrol
• CAS No: 261963-67-1
• MF: C₂₀H₂₂O₅
• MW: 342.385686397552
• CID: 5730087
• PubChem ID: 132472110
• Update Time: 2025-05-25

Deoxy miroestrol Chemical and Physical Properties

Names and Identifiers

• (+)-deoxymiroestrol
• XD177733
• (3S,17R,18R)-7,16,17-trihydroxy-2,2-dimethyl-10-oxapentacyclo[14.2.1.03,12.04,9.013,18]nonadeca-4(9),5,7,11-tetraen-14-one
• 261963-67-1
• deoxymiroestrol
• Deoxy miroestrol
• 2,12-Methano-1H-benzo(b)naphtho(2,1-d)pyran-4(4aH)-one, 2,3,10b,11,12,12a-hexahydro-1,2,8-trihydroxy-11,11-dimethyl-, (1R,2R,4aR,10bS,12S,12aR)-
• 2,12-Methano-1H-benzo[b]naphtho[2,1-d]pyran-4(4aH)-one, 2,3,10b,11,12,12a-hexahydro-1,2,8-trihydroxy-11,11-dimethyl-, (1R,2R,4aR,10bS,12S,12aR)-

• Inchi： 1S/C20H22O5/c1-19(2)12-6-20(24)7-13(22)15(16(12)18(20)23)11-8-25-14-5-9(21)3-4-10(14)17(11)19/h3-5,8,12,15-18,21,23-24H,6-7H2,1-2H3/t12?,15?,16-,17-,18-,20?/m1/s1
• InChI Key： AZKZPXFWTQSDET-BCEKBLTISA-N
• SMILES： OC12CC(C3C4=COC5C=C(C=CC=5[C@H]4C(C)(C)C(C1)[C@H]3[C@H]2O)O)=O

Computed Properties

• Exact Mass: 342.14672380g/mol
• Monoisotopic Mass: 342.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 540.8±50.0 °C(Predicted)
• pka: 9.52±0.70(Predicted)

Additional information on Deoxy miroestrol

Exploring Deoxy Miroestrol (CAS No. 261963-67-1): A Comprehensive Guide to Its Properties and Applications

In the realm of natural compounds, Deoxy Miroestrol (CAS No. 261963-67-1) has garnered significant attention for its unique chemical structure and potential applications. This compound, derived from the Pueraria mirifica plant, is often studied alongside its more well-known counterpart, Miroestrol. Researchers and health enthusiasts alike are increasingly curious about its properties, benefits, and mechanisms of action. In this article, we delve into the science behind Deoxy Miroestrol, addressing common questions and highlighting its relevance in modern research.

The chemical structure of Deoxy Miroestrol (CAS No. 261963-67-1) features a distinct arrangement of carbon, hydrogen, and oxygen atoms, which contributes to its biological activity. Unlike Miroestrol, this compound lacks a hydroxyl group, hence the prefix "Deoxy." This subtle difference can influence its interaction with cellular receptors, making it a subject of interest for studies on hormone modulation and metabolic pathways. Recent searches on platforms like Google Scholar reveal a growing trend in queries such as "Deoxy Miroestrol benefits" and "Deoxy Miroestrol vs. Miroestrol," reflecting public curiosity about its comparative advantages.

One of the most discussed topics surrounding Deoxy Miroestrol is its potential role in supporting women's health. While Pueraria mirifica extracts have long been used in traditional medicine, the isolated effects of Deoxy Miroestrol are now under rigorous scientific scrutiny. Questions like "How does Deoxy Miroestrol work?" and "Is Deoxy Miroestrol safe?" frequently appear in online forums, indicating a demand for evidence-based answers. Preliminary studies suggest that this compound may interact with estrogen receptors, though further clinical trials are needed to confirm its efficacy and safety profile.

From a biochemical perspective, Deoxy Miroestrol (CAS No. 261963-67-1) exhibits a molecular weight of approximately 336.4 g/mol, with a solubility profile that favors organic solvents. This property is crucial for its extraction and purification processes, which are often topics of interest for chemists and manufacturers. Searches for "Deoxy Miroestrol synthesis" and "Deoxy Miroestrol extraction methods" highlight the technical aspects that professionals seek to understand. Additionally, its stability under various pH conditions makes it a candidate for formulation in dietary supplements and cosmetic products.

The market for Deoxy Miroestrol is also influenced by trends in natural and plant-based remedies. As consumers increasingly prioritize holistic wellness, keywords like "best Deoxy Miroestrol supplements" and "Deoxy Miroestrol in skincare" have gained traction. This aligns with broader movements toward clean beauty and sustainable sourcing, where Pueraria mirifica derivatives play a notable role. However, it's essential to note that regulatory approvals and quality standards vary by region, prompting searches for "Deoxy Miroestrol legal status" and "certified Deoxy Miroestrol suppliers."

In conclusion, Deoxy Miroestrol (CAS No. 261963-67-1) represents a fascinating intersection of traditional knowledge and modern science. Its chemical uniqueness, coupled with emerging research, positions it as a compound worth watching in the fields of health and biotechnology. Whether you're a researcher, a wellness advocate, or simply curious about natural compounds, understanding Deoxy Miroestrol can provide valuable insights into the future of plant-based innovations.